Cas no 1332529-62-0 (Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride)

• Product Name: Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride
• CAS No: 1332529-62-0
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• MDL: MFCD19103448
• CID: 4695040
• Update Time: 2025-06-14

Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(pyrrolidin-2-ylmethoxy)benzoyl]morpholine hydrochloride
• 4-[4-(Pyrrolidin-2-ylmethoxy)benzoyl]morpholinehydrochloride
• Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride

• MDL： MFCD19103448
• Inchi： 1S/C16H22N2O3.ClH/c19-16(18-8-10-20-11-9-18)13-3-5-15(6-4-13)21-12-14-2-1-7-17-14;/h3-6,14,17H,1-2,7-12H2;1H
• InChI Key： NBTGZWPUWDFNOG-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(N1CCOCC1)=O)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 336
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride

Comprehensive Overview of Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride (CAS No. 1332529-62-0)

Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride (CAS No. 1332529-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholino and pyrrolidine functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a phenyl methanone core with a pyrrolidin-2-ylmethoxy side chain, offering versatile reactivity and binding properties.

The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications. Recent studies have highlighted its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

In the realm of drug design, Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride is often discussed alongside small molecule inhibitors and scaffold optimization. Its structural features make it a promising candidate for the development of neurological therapeutics, given the growing demand for treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is another area of active investigation.

From a synthetic chemistry perspective, the compound's CAS No. 1332529-62-0 serves as a critical identifier for researchers sourcing high-purity materials. Suppliers and manufacturers often emphasize its analytical standards and custom synthesis capabilities to meet the demands of academic and industrial labs. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on well-characterized molecules for virtual screening and lead optimization.

Environmental and green chemistry considerations are also shaping the discourse around Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals. This dual focus on innovation and sustainability ensures the compound remains relevant in a rapidly evolving scientific landscape.

In summary, Morpholino(4-(pyrrolidin-2-ylmethoxy)phenyl)methanone hydrochloride (CAS No. 1332529-62-0) represents a convergence of cutting-edge research and practical applications. Its structural complexity, combined with its potential in therapeutic development and chemical synthesis, positions it as a valuable asset for scientists tackling some of today's most pressing challenges in healthcare and sustainability.